N1-(2-chlorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C19H26ClN3O2S/c20-16-3-1-2-4-17(16)22-19(25)18(24)21-13-14-5-9-23(10-6-14)15-7-11-26-12-8-15/h1-4,14-15H,5-13H2,(H,21,24)(H,22,25)
• InChI Key: WWUJNVUWSYWOIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=CC=CC=C2Cl)C3CCSCC3
• Molecular Formula: C19H26ClN3O2S
• Molecular Weight: 395.9 g/mol

Description

N1-(2-chlorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H26ClN3O2S and its molecular weight is 395.95. The purity is usually 95%.
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Scientific Research Applications

1. HIV-1 Neutralization

N-(4-Chlorophenyl)-N′-(2,2,6,6-tetramethyl-piperidin-4-yl)-oxalamide, a compound structurally similar to N1-(2-chlorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide, has been studied for its role in enhancing the binding of anti-gp120 monoclonal antibodies to HIV-1 envelope proteins. This enhancement potentially improves the neutralizing activities against HIV-1, suggesting its utility in HIV-1 treatment research (Yoshimura et al., 2010).

2. Cannabinoid Receptor Studies

Compounds like N1-(2-chlorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide have been used to study molecular interactions with the CB1 cannabinoid receptor. These studies include conformational analysis and the development of pharmacophore models for CB1 receptor ligands, contributing to a better understanding of cannabinoid receptor function and drug design (Shim et al., 2002).

3. X-Ray Crystallography

Compounds structurally related to N1-(2-chlorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide have been used in the study of crystal structures. For example, the redetermination of loperamide monohydrate's structure, which includes a similar piperidin-1-yl ring, provides insights into molecular conformations and interactions (Jasinski et al., 2012).

4. Drug Design and Molecular Modeling

Research on molecules structurally similar to N1-(2-chlorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide has implications for drug design and molecular modeling. For instance, studies on pyrazole derivatives as cannabinoid receptor antagonists provide valuable insights for the design of new pharmaceutical compounds (Lan et al., 1999).

5. Chemical Synthesis and Reactions

Compounds with similar structures have been employed in chemical synthesis research, such as the development of new synthetic approaches to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, highlighting the chemical versatility and reactivity of these compounds (Mamedov et al., 2016).